Cas no 732924-94-6 (4,5-Thiazoledicarboxylicacid, 2-ethyl-)

• Product Name: 4,5-Thiazoledicarboxylicacid, 2-ethyl-
• CAS No: 732924-94-6
• MF: C₇H₇NO₄S
• MW: 201.199780702591
• CID: 559362
• PubChem ID: 45094600
• Update Time: 2025-04-19

4,5-Thiazoledicarboxylicacid, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4,5-Thiazoledicarboxylicacid, 2-ethyl-
• 4,5-Thiazoledicarboxylicacid,2-ethyl-(9CI)
• 2-ethyl-1,3-thiazole-4,5-dicarboxylic acid
• 732924-94-6
• SCHEMBL14773411
• DTXSID60667294

• Inchi： 1S/C7H7NO4S/c1-2-3-8-4(6(9)10)5(13-3)7(11)12/h2H2,1H3,(H,9,10)(H,11,12)
• InChI Key： MJEFEBYSSXBLKW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(=O)O)N=C1CC

Computed Properties

• Exact Mass: 201.00957888g/mol
• Monoisotopic Mass: 201.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 116Ų